1-Ethyl-2,3-dimethylpiperidin-4-ol

• IUPAC Name: 1-ethyl-2,3-dimethylpiperidin-4-ol
• InChI: InChI=1S/C9H19NO/c1-4-10-6-5-9(11)7(2)8(10)3/h7-9,11H,4-6H2,1-3H3
• InChI Key: WEPBBBLOFRSXAV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(C(C1C)C)O
• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol

Description

1-Ethyl-2,3-dimethylpiperidin-4-ol is a piperidine derivative, a class of compounds known for their significant role in medicinal chemistry Piperidine derivatives are widely used in the pharmaceutical industry due to their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Ethyl-2,3-dimethylpiperidin-4-ol typically involves the reduction of 1,3-dimethyl-4-piperidone. The reduction can be carried out using various reducing agents such as lithium aluminum hydride (LAH) or sodium borohydride (NaBH4) under controlled conditions . The reaction is usually performed in an inert atmosphere to prevent oxidation and ensure high yield.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Ethyl-2,3-dimethylpiperidin-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: Further reduction can lead to the formation of fully saturated piperidine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as LAH and NaBH4 are commonly used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while substitution can introduce various functional groups, enhancing the compound’s versatility.

Scientific Research Applications

1-Ethyl-2,3-dimethylpiperidin-4-ol has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound’s derivatives have shown potential as inhibitors of specific biological targets, making them useful in studying biological pathways and mechanisms.

Medicine: Piperidine derivatives, including this compound, are explored for their potential therapeutic effects, such as antiviral and anticancer activities.

Industry: The compound can be used in the production of pharmaceuticals and agrochemicals, contributing to the development of new products with enhanced efficacy and safety profiles.

Mechanism of Action

The mechanism of action of 1-Ethyl-2,3-dimethylpiperidin-4-ol involves its interaction with specific molecular targets. For instance, derivatives of this compound have been studied for their ability to inhibit the CCR5 receptor, a key player in HIV-1 entry into cells . The compound’s structure allows it to form strong interactions with the receptor, blocking its activity and preventing viral entry. This mechanism highlights the compound’s potential as a therapeutic agent.

Similar Compounds:

1,3-Dimethylpiperidin-4-one: A precursor in the synthesis of this compound.

2,6-Dimethylpiperidine: Another piperidine derivative with different substitution patterns and biological activities.

1-Benzyl-4-methylpiperidin-3-amine: A compound with similar structural features but different pharmacological properties.

Uniqueness: this compound stands out due to its specific substitution pattern, which imparts unique chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound in scientific research and industry.